![molecular formula C11H23ClN2O3 B6221896 rac-tert-butyl N-[(2R,4R)-2-(hydroxymethyl)piperidin-4-yl]carbamate hydrochloride, trans CAS No. 2763583-67-9](/img/no-structure.png)
rac-tert-butyl N-[(2R,4R)-2-(hydroxymethyl)piperidin-4-yl]carbamate hydrochloride, trans
Overview
Description
Rac-tert-butyl N-[(2R,4R)-2-(hydroxymethyl)piperidin-4-yl]carbamate hydrochloride, trans is a useful research compound. Its molecular formula is C11H23ClN2O3 and its molecular weight is 266.8. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(2R,4R)-2-(hydroxymethyl)piperidin-4-yl]carbamate hydrochloride, trans involves the protection of the amine group, followed by the introduction of the tert-butyl group, and then the deprotection of the amine group. The hydroxymethyl group is introduced using a reductive amination reaction. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "4-piperidone", "tert-butyl chloroformate", "hydroxymethylamine hydrochloride", "sodium cyanoborohydride", "hydrochloric acid", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 4-piperidone with tert-butyl chloroformate in the presence of a base such as triethylamine to form the corresponding tert-butyl carbamate.", "Step 2: Introduction of the tert-butyl group by reacting the tert-butyl carbamate with tert-butyl lithium in the presence of a suitable solvent such as diethyl ether.", "Step 3: Reductive amination reaction to introduce the hydroxymethyl group by reacting the tert-butyl carbamate with hydroxymethylamine hydrochloride and sodium cyanoborohydride in methanol.", "Step 4: Deprotection of the amine group by reacting the intermediate from step 3 with hydrochloric acid in water to form the free amine.", "Step 5: Formation of the hydrochloride salt by reacting the free amine with hydrochloric acid in a suitable solvent such as diethyl ether." ] } | |
CAS RN |
2763583-67-9 |
Molecular Formula |
C11H23ClN2O3 |
Molecular Weight |
266.8 |
Purity |
95 |
Origin of Product |
United States |
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